Cas no 16630-65-2 (3-(methylsulfanyl)butanoic acid)

3-(Methylsulfanyl)butanoic acid is a sulfur-containing carboxylic acid with the molecular formula C5H10O2S. This compound features a methylthio (-SCH3) group at the β-position relative to the carboxyl functionality, imparting unique reactivity and potential applications in organic synthesis and flavor chemistry. Its structure allows for versatile transformations, including nucleophilic substitutions and condensations, making it useful as an intermediate in pharmaceuticals, agrochemicals, and fragrance formulations. The methylthio moiety enhances its utility in thiol-based reactions, while the carboxylic acid group provides a handle for further derivatization. The compound's stability under standard conditions ensures ease of handling in laboratory and industrial settings.

3-(methylsulfanyl)butanoic acid structure

16630-65-2 structure

Product Name:3-(methylsulfanyl)butanoic acid

CAS No:16630-65-2

MF:C₅H₁₀O₂S

MW:134.196700572968

CID:180143

PubChem ID:86043

Update Time:2025-06-08

3-(methylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- Butanoic acid,3-(methylthio)-
- 3-(methylthio)butyric acid
- 3-(methylsulfanyl)butanoic acid
- Einecs 240-682-9
- 3-(Methylthio)butanoic acid
- Butanoic acid, 3-(methylthio)-
- Inchi： 1S/C5H10O2S/c1-4(8-2)3-5(6)7/h4H,3H2,1-2H3,(H,6,7)
- InChI Key： QWAKSOMWGWIYQP-UHFFFAOYSA-N
- SMILES： C(O)(=O)CC(SC)C

Computed Properties

Exact Mass: 134.0402
Monoisotopic Mass: 134.04
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 82.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0

Experimental Properties

Density: 1.117
Boiling Point: 244.9°C at 760 mmHg
Flash Point: 101.9°C
Refractive Index: 1.49
PSA: 37.3

3-(methylsulfanyl)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-118918-0.05g	3-(methylsulfanyl)butanoic acid	16630-65-2	95%	0.05g	$88.0	2023-06-08
Enamine	EN300-118918-0.1g	3-(methylsulfanyl)butanoic acid	16630-65-2	95%	0.1g	$132.0	2023-06-08
Enamine	EN300-118918-0.25g	3-(methylsulfanyl)butanoic acid	16630-65-2	95%	0.25g	$188.0	2023-06-08
Enamine	EN300-118918-0.5g	3-(methylsulfanyl)butanoic acid	16630-65-2	95%	0.5g	$353.0	2023-06-08
Enamine	EN300-118918-1.0g	3-(methylsulfanyl)butanoic acid	16630-65-2	95%	1g	$470.0	2023-06-08
Enamine	EN300-118918-2.5g	3-(methylsulfanyl)butanoic acid	16630-65-2	95%	2.5g	$923.0	2023-06-08
Enamine	EN300-118918-5.0g	3-(methylsulfanyl)butanoic acid	16630-65-2	95%	5g	$1364.0	2023-06-08
Enamine	EN300-118918-10.0g	3-(methylsulfanyl)butanoic acid	16630-65-2	95%	10g	$2024.0	2023-06-08
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